2,6-Ditert-butyl-4-[(4-methoxyphenyl)methyl]phenol

• CAS No.: 71712-05-5
• Molecular Formula: C22H30O2
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-[(4-methoxyphenyl)methyl]phenol
• InChI: InChI=1S/C22H30O2/c1-21(2,3)18-13-16(14-19(20(18)23)22(4,5)6)12-15-8-10-17(24-7)11-9-15/h8-11,13-14,23H,12H2,1-7H3
• InChI Key: ZSAFCPRRUUQDTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CC2=CC=C(C=C2)OC

Description

2,6-Ditert-butyl-4-[(4-methoxyphenyl)methyl]phenol is a useful research compound. Its molecular formula is C22H30O2 and its molecular weight is 326.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,6-Di-t-butyl-4-(4-methoxybenzyl) phenol was prepared as described for A above. A mixture of 2,6-di-t-butylphenol (51.5 g), 4-methoxybenzyl alcohol (34.5 g), formic acid (100 ml) and acetic acid (100 ml) was refluxed for 5 hours, diluted with water, and extracted with chloroform. Evaporation of the chloroform gave an oil which crystallized. Recrystallization from methanol gave colorless needles, mp 139° (58 g); (Found: C, 80.7; H, 9.30. Calc. for C22H30O2 : C, 80.9; H, 9.26%); pmr spectrum: δ1.42, 18H, S; δ3.79, 3H, S; δ3.86, 2H, S; δ5.04, 1H, S; δ6.83, 2H, D (J=8 Hz); δ6.98, 2H, S; δ7.12, 2H, D (J=8 Hz).

Synthesis routes and methods II

Procedure details